![molecular formula C7H4BrIO2 B1342347 2-Bromo-4-iodobenzoic acid CAS No. 28547-29-7](/img/structure/B1342347.png)
2-Bromo-4-iodobenzoic acid
Overview
Description
2-Bromo-4-iodobenzoic acid is a chemical compound with the molecular formula C7H4BrIO2 and a molecular weight of 326.92 .
Molecular Structure Analysis
The InChI code for 2-Bromo-4-iodobenzoic acid is 1S/C7H4BrIO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H, (H,10,11) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
2-Bromo-4-iodobenzoic acid is a solid at room temperature . It has a molecular weight of 326.92 .Scientific Research Applications
Synthesis of Hypervalent Iodine Reagents
“2-Bromo-4-iodobenzoic acid” can be utilized in the synthesis of hypervalent iodine reagents, which are pivotal in a variety of organic transformations. These reagents are known for their electrophilic trifluoromethylation reactions, which are essential in pharmaceutical chemistry for the introduction of trifluoromethyl groups into organic compounds .
Oxidation Reactions
This compound may also serve as a precursor for oxidation reactions. Similar to its related compound 2-Iodoxybenzoic acid (IBX), it could be used as an oxidant effective in carrying out oxidation of alcohols, benzylic and allylic sites, and carbon centers adjacent to carbonyl functionalities .
Cleavage of Alkenes
Another potential application is in the cleavage of alkenes. The compound could be involved in the synthesis of [hydroxy (4-carboxyphenyl)iodonium]ion in situ, which assists in the cleavage process .
Synthesis of Iodosobenzoic Acids
“2-Bromo-4-iodobenzoic acid” might be used in the synthesis of iodosobenzoic acids (IBAs), which are valuable intermediates in organic synthesis for various functional group transformations .
Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally similar compound, 2-iodosobenzoic acid (iba), has been used as a catalyst and reagent in various reactions
Mode of Action
It’s structurally similar compound, 2-iodosobenzoic acid (iba), interacts with its targets through oxidation . IBA can be regenerated from 2-iodobenzoic acid without requiring an external ligand except for water in this reoxidation step . This is because the carboxy group adjacent to the iodine atom serves as an endogenous ligand .
Biochemical Pathways
Its structurally similar compound, 2-iodosobenzoic acid (iba), has been used in various reactions, including decarboxylative alkynylation, decarboxylative acylarylation, oxyalkenylation, oxyarylation, oxidative c–h arylation, c–h hydroxylation, c-h oxidation, ring-opening hydrazination, and asymmetric intramolecular α-cyclopropanation .
Pharmacokinetics
It’s structurally similar compound, 2-iodosobenzoic acid (iba), is known to have high gi absorption and is bbb permeant .
Result of Action
Its structurally similar compound, 2-iodosobenzoic acid (iba), has been used as a catalyst and reagent in various reactions , suggesting that it may have similar effects.
Action Environment
Its structurally similar compound, 2-iodosobenzoic acid (iba), is known to be used in aqueous solution under mild conditions at room temperature .
properties
IUPAC Name |
2-bromo-4-iodobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrIO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APGWJGNOWJHSLW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrIO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80606322 | |
Record name | 2-Bromo-4-iodobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80606322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-iodobenzoic acid | |
CAS RN |
28547-29-7 | |
Record name | 2-Bromo-4-iodobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28547-29-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-4-iodobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80606322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-4-iodobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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